Cas no 147253-67-6 ((R,R)-Methyl-DUPHOS)

(R,R)-Methyl-DUPHOS Properties

Names and Identifiers

• (?)-1,2-Bis[(2R,5R)-2,5-dimethylphospholano]benzene
• (-)-1,2-BIS[(2R,5R)-2,5-DIMETHYLPHOSPHOLANO]BENZENE
• (2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane
• 1,2-Bis[(2R,5R)-2,5-dimethyl-1-phospholanyl]benzene
• (R,R)-Me-DUPHOS
• 1,2-Bis[(2R,5R)-2,5-dimethylphospholan-1-yl]benzene
• (R,R)-MeDuPHOS
• (R,R)-Methyl-DuPhos
• 1,2-bis((2R,5R)-2,5-dimethylphospholan-1-yl)benzene
• (2R,5R,2'R,5'R)-1,1'-(1,2-Phenylene)bis(2,5-dimethylphospholane)
• (-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene(r,r)-me-duphos
• (-)-1,2-BIS((2R,5R)-2,5-DIMETHYLPHOSPHOLANO)BENZENE, KANATA PURITY
• 1,2-Bis[(2R,5R)-2,5-diMethyl-1-phospholanyl]benzene, 97+%
• ()-1,2-Bis[(2R,5R)-2,5-diMethylphospholano]benzene,>=95.0%
• Methyl-duphos, (R,R)-
• H5W03D1HAQ
• (-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene
• Methyl-duphos, (-)-
• (2R,5R)-Me-duphos
• (R,R)-Me-duphos [MI]
• (R,R)-1,2-Bis(2,5-dimethylphospholano)benzene
• AJNZWRKTWQLAJK-KLHDSHLOSA-N
• Phospholane, 1,1'-(1,2-phenylene)bis(2,5-dimethyl-, (2R,2'R,5R,5'R)-
• (+)-1,2-B
• +Expand

• MDL： MFCD00142336
• InChIKey： AJNZWRKTWQLAJK-KLHDSHLOSA-N
• Inchi： 1S/C18H28P2/c1-13-9-10-14(2)19(13)17-7-5-6-8-18(17)20-15(3)11-12-16(20)4/h5-8,13-16H,9-12H2,1-4H3/t13-,14-,15-,16-/m1/s1
• SMILES： P1(C2=C([H])C([H])=C([H])C([H])=C2P2[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]2([H])C([H])([H])[H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 306.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Heavy Atom Count: 20
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.04260
• PSA: 27.18000
• Merck: 3466
• Water Partition Coefficient: Insoluble in water.
• Melting Point: 81.0 to 85.0 deg-C
• Solubility: Insuluble (7.4E-5 g/L) (25 ºC),
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Specific Rotation: -476° (c 1, hexane)